Cas no 392296-89-8 (2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 392296-89-8
• MF: C₁₉H₁₅F₃N₄O₂S₂
• MW: 452.473211526871
• CID: 6071152
• PubChem ID: 3330003
• Update Time: 2025-07-22

2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• Benzeneacetamide, N-[5-[[2-oxo-2-[[2-(trifluoromethyl)phenyl]amino]ethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 392296-89-8
• N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenylacetamide
• 2-{[5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
• N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenylacetamide
• F0417-0757
• AKOS024576988

• Inchi： 1S/C19H15F3N4O2S2/c20-19(21,22)13-8-4-5-9-14(13)23-16(28)11-29-18-26-25-17(30-18)24-15(27)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,23,28)(H,24,25,27)
• InChI Key： GBWAYSKWVQUTSD-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(SCC(=O)NC3=CC=CC=C3C(F)(F)F)S2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 452.059
• Monoisotopic Mass: 452.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 9.08±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

Comprehensive Overview of 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 392296-89-8)

The compound 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 392296-89-8) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-thiadiazole core and trifluoromethylphenyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive agent due to its ability to interact with biological targets selectively.

In recent years, the demand for heterocyclic compounds like 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide has surged, driven by advancements in drug discovery and material science. The thiadiazole ring, a key component of this molecule, is known for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This has led to increased searches for "thiadiazole derivatives in drug development" and "CAS 392296-89-8 applications" across scientific databases.

One of the most intriguing aspects of this compound is its sulfanyl linkage, which enhances its stability and bioavailability. The presence of the trifluoromethyl group further augments its electronic properties, making it a valuable scaffold for designing novel therapeutics. Recent studies have explored its potential in addressing antibiotic resistance, a pressing global health concern. Keywords such as "sulfanyl-containing bioactive compounds" and "trifluoromethylphenyl derivatives" are frequently queried by researchers seeking innovative solutions.

From a synthetic chemistry perspective, CAS No. 392296-89-8 exemplifies the growing trend toward multi-functional molecular architectures. Its synthesis often involves amide coupling and thioether formation, techniques that are widely discussed in organic chemistry forums. The compound's versatility has also sparked interest in "green chemistry approaches for thiadiazole synthesis," aligning with the broader push for sustainable scientific practices.

In agrochemical applications, 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide has shown promise as a potential plant growth regulator or pesticide intermediate. Its ability to modulate biological pathways has led to investigations into "eco-friendly agrochemicals" and "thiadiazole-based crop protection." These topics are highly relevant given the increasing focus on sustainable agriculture and food security.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, techniques that are essential for verifying its purity and structure. The rise of "advanced analytical methods for complex organics" reflects the scientific community's need for precise tools to study such molecules.

In conclusion, 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide represents a compelling area of research at the intersection of chemistry, biology, and materials science. Its multifaceted applications and structural ingenuity continue to inspire innovations across industries, making it a compound worth watching in the coming years.